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Compound of Interest

Compound Name: 3,5-Dimethylpyridine-2-carbonitrile

Cat. No.: B185282

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of pyridine-based compounds in
modern agrochemical research, focusing on their role as precursors to potent fungicides. While
3,5-Dimethylpyridine-2-carbonitrile serves as a versatile chemical intermediate, this
document will focus on the downstream fungicidal agents derived from similar pyridine
scaffolds, namely the picolinamide and pyridinecarboxamide classes of fungicides.

Introduction to Pyridine-Based Fungicides

Pyridine-containing molecules are a cornerstone in the development of a wide range of
agrochemicals, including fungicides, herbicides, and insecticides. Their unique chemical
properties allow for the synthesis of complex and highly active molecules. 3,5-
Dimethylpyridine-2-carbonitrile and related structures are valuable starting materials in the
synthesis of these agrochemicals due to the reactive nature of the nitrile group and the stable
pyridine core. This document details the applications, mechanisms of action, and experimental
protocols for two major classes of fungicides derived from pyridine precursors: Picolinamides
(e.g., Florylpicoxamid) and Pyridinecarboxamides (e.g., Boscalid).

Picolinamide Fungicides: Florylpicoxamid

Florylpicoxamid is a second-generation picolinamide fungicide inspired by the natural product
UK-2A. It exhibits broad-spectrum activity against a variety of plant pathogenic fungi.
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Mechanism of Action: Qil Inhibition

Picolinamide fungicides, including florylpicoxamid, act as Quinone inside (Qil) inhibitors. They
target the Qi site of the mitochondrial cytochrome bcl complex (Complex Ill) in the fungal
electron transport chain.[1] This binding event blocks ubiquinone reduction, thereby inhibiting
cellular respiration and leading to a rapid cessation of energy production within the fungal cell.
This mode of action is distinct from Quinone outside (Qol) inhibitors, and no cross-resistance

has been observed.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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